Cas no 1805994-39-1 (3,5-Dichloro-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805994-39-1
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4850918
• Update Time: 2023-08-19

3,5-Dichloro-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-12-5(7(13)14)4(9)3(2)6(10)11/h1,6H,(H,13,14)
• InChI Key： LLVGCMCMBLUIGY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2